Cas no 21730-93-8 (L-Threonolactone)

• Product Name: L-Threonolactone
• CAS No: 21730-93-8
• MF: C₄H₆O₄
• MW: 118.088041782379
• MDL: MFCD05663655
• CID: 250171
• PubChem ID: 2724794
• Update Time: 2025-04-19

L-Threonolactone Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,dihydro-3,4-dihydroxy-, (3R,4S)-
• L-Threonolactone
• (3R,4S)-3,4-dihydroxyoxolan-2-one
• L-THREONIC ACID-1,4-LACTONE
• L-Threono-1,4-lactone
• (3R,4S)-3,4-Dihydroxydihydrofuran-2(3H)-one
• (3R,4S)-3,4-dihydroxy-dihydrofuran-2-one
• 2,3-dihydroxydihydrofuran-1-one
• Bis-TMS-Threono-1,4-lactone
• di-TMS-Threono-1,4-lactone
• L-threonic acid-4-lactone
• L-Threonsaeure-4-lacton
• L-treono-1,4-lactone
• threonic acid-1,4-lactone
• Threonolactone
• L-Threono-1,4-lactone, >=95.0% (GC)
• Threonic acid, gamma-lactone, L-
• (3R,4S)-Dihydro-3,4-dihydroxy-2(3H)-furanone
• Threonolactone, L-
• 21730-93-8
• 2(3H)-Furanone, dihydro-3,4-dihydroxy-, (3R,4S)-
• CHEBI:71176
• L-Threonic acid, gamma-lactone
• (3R, 4S)-3, 4-dihydroxyoxolan-2-one
• 7355B3B9-F857-445F-9353-769600908AD9
• DTXSID70369232
• 3,4-bis[(trimethylsilyl)oxy]dihydro-cis-2(3H)-furanone
• cis-dihydro-3,4-bis[(trimethylsilyl)oxy]-2(3H)-Furanone
• JVR822FU4U
• 25596-90-1
• SCHEMBL2696967
• L-Threono-gamma-lactone
• Q27139420
• W-201894
• l-threono-1 ,4-lactone
• SGMJBNSHAZVGMC-STHAYSLISA-N
• 2(3H)-Furanone, dihydro-3,4-dihydroxy-, (3R-trans)-
• DA-65086
• G90393

• MDL： MFCD05663655
• Inchi： 1S/C4H6O4/c5-2-1-8-4(7)3(2)6/h2-3,5-6H,1H2/t2-,3+/m0/s1
• InChI Key： SGMJBNSHAZVGMC-STHAYSLISA-N
• SMILES： O1C([C@@H]([C@H](C1)O)O)=O

Computed Properties

• Exact Mass: 118.02700
• Monoisotopic Mass: 118.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 74-75 °C
• Boiling Point: 277.8±40.0 °C at 760 mmHg
• Flash Point: 101.3±22.9 °C
• Refractive Index: 1.437
• PSA: 66.76000
• LogP: -1.73500
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

L-Threonolactone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones